![molecular formula C12H12BrN3OS B1531428 5-Bromo-3-[(4-methoxybenzyl)thio]-2-pyrazinamine CAS No. 2096987-62-9](/img/structure/B1531428.png)
5-Bromo-3-[(4-methoxybenzyl)thio]-2-pyrazinamine
Overview
Description
5-Bromo-3-[(4-methoxybenzyl)thio]-2-pyrazinamine is a useful research compound. Its molecular formula is C12H12BrN3OS and its molecular weight is 326.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy Application
- Zinc Phthalocyanine Derivatives: A study synthesized new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, showing potential as Type II photosensitizers in photodynamic therapy for cancer treatment due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).
Anticancer Activity
- Triazole and Pyrazole Derivatives: Research on 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives revealed their potential anticancer activities against a panel of 60 cell lines derived from nine cancer types, highlighting the therapeutic potential of such compounds (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).
Synthetic Chemistry
- Pyrazole 1-Oxides Functionalization: A study explored the sequential functionalization of pyrazole 1-oxides through regioselective metalation, leading to the synthesis of 3,4,5-trisubstituted 1-hydroxypyrazoles. This research provides insights into the versatility of pyrazole derivatives in synthetic chemistry (Paulson, Eskildsen, Vedsø, & Begtrup, 2002).
Schiff Base Complexes
- Mixed-Ligand Cu(II) Schiff Base Complex: A novel mixed-ligand Cu(II) Schiff base complex demonstrated catalytic performance in the synthesis of 2-amino-4H-pyrans and tetrahydro-4H-chromenes, showcasing the utility of such complexes in catalysis (Ebrahimipour, Khosravan, Castro, Khajoee Nejad, Dušek, & Eigner, 2018).
Properties
IUPAC Name |
5-bromo-3-[(4-methoxyphenyl)methylsulfanyl]pyrazin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrN3OS/c1-17-9-4-2-8(3-5-9)7-18-12-11(14)15-6-10(13)16-12/h2-6H,7H2,1H3,(H2,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHOTZVQJSBXEMG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CSC2=NC(=CN=C2N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrN3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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